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Compound of Interest

Compound Name:
1-Chloro-3-(2-iodo-1-

methoxyethyl)benzene

Cat. No.: B15276691

Get Quote

Executive Summary: Immediate Directive 1-Chloro-3-(2-iodo-1-methoxyethyl)benzene (CAS:

1602582-62-6 or analog) must be classified and disposed of as Halogenated Organic Waste.

Due to the presence of an alkyl iodide moiety (–CH₂I), this compound possesses alkylating

potential and must be handled as a high-hazard material. Do not dispose of down the drain,

and do not mix with non-halogenated solvents or strong oxidizers.

Chemical Profile & Hazard Identification
Understanding the molecular reactivity is the first step in safe disposal. This compound

contains two distinct halogenated sites with different disposal implications.
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Feature Structural Moiety Hazard Implication

Primary Hazard Alkyl Iodide (-CH2-I)

High Reactivity/Alkylating

Agent. Primary alkyl iodides

are susceptible to nucleophilic

attack (Sₙ2), making them

potential carcinogens and

mutagens. They are also light-

sensitive, liberating free iodine

(

) upon degradation.

Secondary Hazard Aryl Chloride (Ar-Cl)

Environmental Persistence.

Halogenated aromatic rings

are stable and often classified

as marine pollutants. They

require high-temperature

incineration for complete

destruction.

Physical State Organic Liquid/Low MP Solid

Likely combustible.

Incompatible with strong

oxidizers and strong bases

(risk of elimination reactions).

Segregation & Storage (Pre-Disposal)
Proper segregation prevents dangerous side reactions in waste containers.

Waste Stream Classification:Halogenated Organic Waste.[1]

Incompatible Streams:

Do NOT mix with: Strong acids (risk of HI/HCl evolution), strong bases (risk of exothermic

elimination), or oxidizers.

Segregate from: Non-halogenated solvents (e.g., acetone, ethanol) to minimize disposal

costs, though mixing is chemically safe if unavoidable.
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Container Requirements:

Use Amber Glass or opaque HDPE containers. Alkyl iodides degrade in light.

Cap must be Teflon-lined (PTFE) to prevent organic vapor leaching.

Operational Disposal Protocol
Objective: Safely transfer the chemical from the bench to the institutional waste stream without

exposure or environmental release.

Phase A: Bulk Chemical Disposal
If disposing of a pure sample or reaction mixture:

Preparation: Don appropriate PPE (Nitrile gloves, safety goggles, lab coat).[2] Work inside a

fume hood.

Dilution (Optional but Recommended): If the material is pure, dilute it with a compatible

halogenated solvent (e.g., Dichloromethane) to reduce concentration hazards.

Transfer: Pour the material into the designated Halogenated Waste carboy.

Labeling:

Attach a hazardous waste tag immediately.

Mandatory Description: "Halogenated Organic Waste: 1-Chloro-3-(2-iodo-1-
methoxyethyl)benzene."

Hazard Checkboxes: Check "Toxic" and "Irritant."[3]

Phase B: Decontamination of Glassware
Glassware containing residues of alkyl iodides should be chemically decontaminated before

washing.

Rinse: Rinse glassware with a small volume of Acetone or Dichloromethane. Collect this

rinse in the Halogenated Waste container.
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Deactivation (The Thiosulfate Wash):

Prepare a 10% Sodium Thiosulfate (

) aqueous solution.

Soak the glassware in this solution for 1-2 hours.

Mechanism:[3] Thiosulfate acts as a nucleophile, converting the reactive alkyl iodide into a

non-toxic water-soluble salt (Bunte salt) and reducing any free iodine (

) to iodide (

).

Final Wash: Wash glassware with soap and water as normal.

Spill Response Workflow
Scenario: A 100 mL bottle drops and shatters in the aisle.
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Spill Detected

Assess Volume & Location
(Inside vs. Outside Hood)

Evacuate Area &
Alert Safety Officer

Large Spill (>100mL)
or Poor Ventilation

Don PPE:
Double Nitrile Gloves, Goggles,

Resp. Protection (if outside hood)

Small Spill (<100mL)
& Good Ventilation

Contain with Absorbent
(Vermiculite or Sand)

Apply Decontaminant:
10% Sodium Thiosulfate

Collect Sludge into
Wide-Mouth Jar

Label as
'Debris Contaminated with

Halogenated Organics'

Click to download full resolution via product page

Figure 1: Decision logic for responding to spills of alkyl iodides.

Regulatory Framework (US & EU)
United States (RCRA/EPA)[4][5]
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Waste Code: This specific molecule is not P- or U-listed.

Characteristic Classification:

D001 (Ignitable): If the flash point is < 60°C (likely for lower MW analogs).

F-List (F002): If mixed with spent halogenated solvents (Methylene Chloride, etc.).

Best Practice: Label as "Non-RCRA Regulated Hazardous Waste" (unless mixed with listed

solvents) but manage strictly as Halogenated Waste for incineration.

European Union (EWC)
EWC Code:07 01 03* (Organic halogenated solvents, washing liquids and mother liquors).

Disposal Path: High-temperature incineration (>1100°C) with flue gas treatment to capture

HCl and HI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://pdf.benchchem.com/147/Navigating_the_Disposal_of_Thyodene_and_Associated_Iodine_Waste_A_Comprehensive_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/M0524_EU_6N.pdf
http://orgsyn.org/content/pdfs/procedures/v91p0060.pdf
https://www.benchchem.com/product/b15276691/docs#1-chloro-3-2-iodo-1-methoxyethyl-benzene-proper-disposal-handling-guide
https://www.benchchem.com/product/b15276691/docs#1-chloro-3-2-iodo-1-methoxyethyl-benzene-proper-disposal-handling-guide
https://www.benchchem.com/product/b15276691/docs#1-chloro-3-2-iodo-1-methoxyethyl-benzene-proper-disposal-handling-guide
https://www.benchchem.com/product/b15276691/docs#1-chloro-3-2-iodo-1-methoxyethyl-benzene-proper-disposal-handling-guide
https://www.benchchem.com/product/b15276691?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15276691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15276691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

